1-(1,5-dimethyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride
Overview
Description
1-(1,5-Dimethyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride, also known as DMTA, is a chemical compound that has a wide range of uses in scientific research. It has been used in a variety of experiments, ranging from biochemical studies to material science. DMTA is a versatile compound that has a wide range of applications, making it a valuable tool for scientists.
Scientific Research Applications
1-(1,5-dimethyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride has been used in a wide range of scientific experiments, including biochemical studies, material science, and drug development. It has been used to study the structure and function of proteins, to develop new materials, and to investigate the mechanism of action of drugs. 1-(1,5-dimethyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride has also been used in the synthesis of new compounds, such as peptides and nucleotides.
Mechanism of Action
1-(1,5-dimethyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride is believed to interact with proteins, enzymes, and other molecules in a variety of ways. It has been shown to bind to proteins, enzymes, and other molecules, and to inhibit their activity. It has also been shown to interact with DNA and RNA, and to alter their structure and function.
Biochemical and Physiological Effects
1-(1,5-dimethyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes and proteins, to alter the structure and function of DNA and RNA, and to affect the activity of other molecules. It has also been shown to have anti-inflammatory, anti-bacterial, and anti-viral effects.
Advantages and Limitations for Lab Experiments
1-(1,5-dimethyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride has several advantages for use in laboratory experiments. It is a versatile compound that can be used in a variety of experiments, and it is relatively inexpensive. It is also relatively stable, and can be stored at room temperature for long periods of time. However, it is toxic and should be handled with care.
Future Directions
There are a number of potential future directions for 1-(1,5-dimethyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride research. It could be used to study the structure and function of proteins and enzymes, to develop new materials, and to investigate the mechanism of action of drugs. It could also be used to synthesize new compounds, such as peptides and nucleotides. Additionally, it could be used to study the biochemical and physiological effects of 1-(1,5-dimethyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride, and to investigate its potential therapeutic applications. Finally, 1-(1,5-dimethyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride could be used in the development of new analytical methods, such as high-throughput screening.
Synthesis Methods
1-(1,5-dimethyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride can be synthesized using a variety of methods. The most commonly used method is the reaction of 1,5-dimethyl-1H-1,2,3-triazol-4-ylmethanol with hydrochloric acid. This reaction yields the desired product, 1-(1,5-dimethyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride, in high yields. Other methods of synthesis include the reaction of 1,5-dimethyl-1H-1,2,3-triazol-4-ylmethanol with other acids, such as sulfuric acid or acetic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(1,5-dimethyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride involves the reaction of 1,5-dimethyl-1H-1,2,3-triazole-4-carboxaldehyde with methylamine followed by reduction with sodium borohydride and quaternization with hydrochloric acid.", "Starting Materials": [ "1,5-dimethyl-1H-1,2,3-triazole-4-carboxaldehyde", "methylamine", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "1. 1,5-dimethyl-1H-1,2,3-triazole-4-carboxaldehyde is reacted with excess methylamine in ethanol at room temperature for 24 hours.", "2. The resulting imine intermediate is reduced with sodium borohydride in methanol at 0-5°C for 2 hours.", "3. The resulting amine intermediate is quaternized with hydrochloric acid in ethanol at reflux for 4 hours.", "4. The product is isolated by filtration and recrystallization from ethanol to obtain 1-(1,5-dimethyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride as a white solid." ] } | |
CAS RN |
2758006-58-3 |
Molecular Formula |
C5H12Cl2N4 |
Molecular Weight |
199.1 |
Purity |
95 |
Origin of Product |
United States |
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